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Compound of Interest

Compound Name: Boc-3-(4-Biphenylyl)-D-alanine

Cat. No.: B558552

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of specialized chemical compounds is paramount. This guide provides essential
safety protocols, operational procedures, and disposal plans for Boc-3-(4-Biphenylyl)-D-
alanine (CAS No. 128779-47-5).

Summary of Key Safety Information

While a comprehensive Safety Data Sheet (SDS) specific to Boc-3-(4-Biphenylyl)-D-alanine
should be consulted, the following table summarizes key quantitative data and
recommendations based on available information and best practices for similar compounds.
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Parameter Value/Recommendation Source/Rationale

CAS Number 128779-47-5 [1]

Molecular Formula C20H23NOa4 [1]

Molecular Weight 341.41 g/mol [1]

) ) ) General knowledge of similar
Appearance White to off-white solid/powder
compounds
Storage Store at room temperature. [1]

Occupational Exposure Limits

Not established. Treat as a
potentially hazardous
substance and minimize

exposure.

Prudent laboratory practice

Recommended PPE

Safety glasses with side

shields, nitrile gloves, lab coat.

General laboratory safety

guidelines

First Aid - Eyes

Immediately flush with plenty
of water for at least 15

minutes.

Standard first aid for eye

contact with chemicals

First Aid - Skin

Wash off with soap and plenty

of water.

Standard first aid for skin

contact with chemicals

First Aid - Inhalation

Move to fresh air. If not
breathing, give artificial

respiration.

Standard first aid for inhalation

of dusts

First Aid - Ingestion

Do NOT induce vomiting.
Never give anything by mouth
to an unconscious person.

Rinse mouth with water.

Standard first aid for ingestion

of chemicals

Operational Plan: From Receipt to Use

A systematic approach to handling Boc-3-(4-Biphenylyl)-D-alanine is crucial for safety and

maintaining the integrity of the compound.
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Receiving and Inspection

 Verification: Upon receipt, verify that the container is clearly labeled with the chemical name,
CAS number, and any hazard warnings.

« Integrity Check: Inspect the container for any signs of damage or leakage. If compromised,
handle with appropriate PPE in a ventilated area and contact the supplier.

o Documentation: Record the date of receipt and lot number in the laboratory inventory
system.

Storage

e Location: Store in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents.

o Container: Keep the container tightly closed to prevent contamination and moisture
absorption.

e Labeling: Ensure the storage location is clearly marked.

Handling and Use

e Engineering Controls: Handle the compound in a well-ventilated area. For procedures that
may generate dust, use a chemical fume hood or a ventilated balance enclosure.

o Personal Protective Equipment (PPE):
o Eye Protection: Wear safety glasses with side shields or chemical safety goggles.

o Hand Protection: Wear nitrile gloves. Change gloves immediately if they become
contaminated.

o Body Protection: A standard laboratory coat is required.

e Hygiene: Avoid inhalation of dust. Do not eat, drink, or smoke in the handling area. Wash
hands thoroughly after handling.
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Disposal Plan

All waste generated from handling Boc-3-(4-Biphenylyl)-D-alanine must be considered

chemical waste.

o Contaminated Materials: Dispose of any contaminated PPE (gloves, etc.), weighing papers,
and other materials in a designated and clearly labeled chemical waste container.

¢ Unused Product: Dispose of unused or unwanted Boc-3-(4-Biphenylyl)-D-alanine as
chemical waste in accordance with local, state, and federal regulations. Do not dispose of it
down the drain or in regular trash.

o Waste Collection: The designated chemical waste container should be kept closed and
stored in a safe location until it is collected by the institution's environmental health and
safety (EHS) department or a licensed chemical waste disposal company.

Safe Handling Workflow Diagram

The following diagram illustrates the key steps for the safe handling of Boc-3-(4-Biphenylyl)-
D-alanine from receipt to disposal.
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Safe Handling Workflow for Boc-3-(4-Biphenylyl)-D-alanine

Receiving

Receive Shipment

Inspect for Damage

Verify Label Information

Storage

Store in a Cool, Dry, Well-Ventilated Area

Handling
Y

Don Appropriate PPE

;

Handle in Ventilated Area (e.g., Fume Hood)

;

Weigh and Prepare for Experiment

osal

Dispose of Contaminated Materials and Unused Product as Chemical Waste

End of Process

Click to download full resolution via product page

Caption: Workflow for safe handling of Boc-3-(4-Biphenylyl)-D-alanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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